Cas no 261710-79-6 (5-methyl-1,3-thiazole-4-carbaldehyde)

5-Methyl-1,3-thiazole-4-carbaldehyde is a heterocyclic aldehyde featuring a thiazole core substituted with a methyl group at the 5-position and a formyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables condensation, nucleophilic addition, and other key transformations, while the thiazole ring contributes to its stability and electronic properties. The compound is valued for its well-defined structure, consistent purity, and utility in constructing complex molecular frameworks. Suitable for use under controlled conditions, it requires proper handling due to its sensitivity to air and moisture.
5-methyl-1,3-thiazole-4-carbaldehyde structure
261710-79-6 structure
Product Name:5-methyl-1,3-thiazole-4-carbaldehyde
CAS No:261710-79-6
MF:C5H5NOS
MW:127.164299726486
MDL:MFCD10700245
CID:247373
PubChem ID:11094627
Update Time:2025-05-27

5-methyl-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Methylthiazole-4-carbaldehyde
    • 4-Thiazolecarboxaldehyde,5-methyl-
    • 5-Methyl-1,3-thiazole-4-carbaldehyde
    • 5-methyl-4-Thiazolecarboxaldehyde
    • 5-methyl-4-Thiazolecarbaldehyde
    • 5-methyl-thiazole-4-carbaldehyde
    • AB62627
    • ANW-71779
    • CTK8C4403
    • 4-Thiazolecarboxaldehyde, 5-methyl-
    • 4-Thiazolecarboxaldehyde, 5-methyl-
    • SCHEMBL859560
    • 261710-79-6
    • BEVOHAAXXVHNQE-UHFFFAOYSA-N
    • F12255
    • DS-15639
    • EN300-4296238
    • MFCD10700245
    • 5-methyl-1, 3-thiazole-4-carbaldehyde
    • DTXSID50454892
    • CS-0054977
    • A877341
    • AKOS006305822
    • Z1198279987
    • 5-methyl-1,3-thiazole-4-carbaldehyde
    • MDL: MFCD10700245
    • Inchi: 1S/C5H5NOS/c1-4-5(2-7)6-3-8-4/h2-3H,1H3
    • InChI Key: BEVOHAAXXVHNQE-UHFFFAOYSA-N
    • SMILES: S1C=NC(C=O)=C1C

Computed Properties

  • Exact Mass: 127.00918496g/mol
  • Monoisotopic Mass: 127.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 96.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 58.2Ų

5-methyl-1,3-thiazole-4-carbaldehyde Pricemore >>

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